methyl 4-[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino]benzoate

• IUPAC Name: methyl 4-[[2-(1-naphthalen-1-yltetrazol-5-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C21H17N5O3S/c1-29-20(28)15-9-11-16(12-10-15)22-19(27)13-30-21-23-24-25-26(21)18-8-4-6-14-5-2-3-7-17(14)18/h2-12H,13H2,1H3,(H,22,27)
• InChI Key: NZRBVABWJRXHDG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=NN2C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H17N5O3S
• Molecular Weight: 419.5 g/mol

Description

Methyl 4-[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a tetrazole derivative that has been synthesized through a complex process involving several steps.

Mechanism of Action

The mechanism of action of methyl 4-[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino]benzoate is not fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines and chemokines, which are responsible for inflammation and pain.
Biochemical and Physiological Effects:
Methyl 4-[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino]benzoate has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of rheumatoid arthritis and osteoarthritis. Additionally, it has been shown to have antioxidant properties, which may be beneficial in the treatment of various oxidative stress-related conditions.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino]benzoate in lab experiments is its potential anti-inflammatory and analgesic properties. This makes it a potential candidate for the treatment of various inflammatory conditions. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research involving methyl 4-[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino]benzoate. One potential direction is to further investigate its mechanism of action, which may lead to the development of more effective treatments for inflammatory conditions. Additionally, more research is needed to determine the optimal dosage and administration of this compound for the treatment of various conditions. Finally, more research is needed to determine the potential side effects of this compound, which may limit its use in certain populations.

Synthesis Methods

The synthesis of methyl 4-[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino]benzoate involves several steps. The first step involves the synthesis of 1-(1-naphthyl)-1H-tetrazole-5-thiol, which is then reacted with ethyl 4-chloro-3-oxobutanoate to form ethyl 4-[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino]butanoate. This compound is then hydrolyzed to form the final product, methyl 4-[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino]benzoate.

Scientific Research Applications

Methyl 4-[({[1-(1-naphthyl)-1H-tetrazol-5-yl]thio}acetyl)amino]benzoate has potential applications in scientific research, particularly in the field of pharmacology. This compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory conditions such as rheumatoid arthritis and osteoarthritis.